Ceramides

Recommended articles

• Tofacitinib: A Novel Janus Kinase Inhibitor for Rheumatoid Arthritis Treatment
  Tofacitinib: A Novel Janus Kinase Inhibitor for Rheumatoid Arthritis Treatment Product Introduction: Tofacitinib, marketed under the brand name Xeljanz®, represents a significant advancement in the therapeutic arsenal against rheumatoid arthritis (RA). Approved by regulatory bodies like the US FDA and EMA, it belongs to a pioneering class of drugs known as Janus kinase (JAK) inhibitors. Unlike...
  2025-06-24

  Author： Qing Dong

  Page View： 891
• Norfloxacin-Based Therapeutic Strategies in Chemical Biopharmaceuticals: A Review of Emerging Trends and Applications
  2025-05-06

  Author： Feng Qin

  Page View： 905
• Castor Oil-Based Nanocarriers for Enhanced Drug Delivery and Targeting in Biopharmaceuticals
  2025-05-06

  Author： Jonathan Ward

  Page View： 936
• Sarolaner - A Novel and Potent Chemosterilant with Implications in Chemical Biopharmaceuticals
  Sarolaner - A Novel and Potent Chemosterilant with Implications in Chemical Biopharmaceuticals Introduction to Sarolaner Sarolaner is a groundbreaking compound that has emerged as a novel chemosterilant with significant potential in the field of biomedicine. Chemosterilants are chemicals used to induce sterility, and sarolaner stands out due to its potency, specificity, and minimal adverse...
  2025-05-21

  Author： Matthew Martin

  Page View： 1163

  Score： 3.5
• Synthesis and Biological Activity of 2-Methoxynaphthalene Derivatives in Chemical Biopharmaceuticals
  ## Synthesis and Biological Activity of 2-Methoxynaphthalene Derivatives in Chemical Biopharmaceuticals ## Introduction to 2-Methoxynaphthalene Derivatives Naphthalene derivatives have long been of interest in the fields of chemistry and biomedicine due to their unique structural features and diverse biological activities. Among these, 2-methoxynaphthalene derivatives stand out as a promising...
  2025-06-04

  Author： Kenneth Peterson

  Page View： 1098

  Score： 3.5